Cas no 2227703-20-8 ((3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2227703-20-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6227820
• PubChem ID: 165823861
• Update Time: 2025-07-14

(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• 2227703-20-8
• EN300-1576196
• (3S)-3-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)31)28-26(32)17-8-7-9-19(14-17)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,17-19,24H,2,7-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,18+,19+/m1/s1
• InChI Key： SBMJWPIGWWZZNU-QYZOEREBSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@@H](C(N[C@H](CC(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Introduction to (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic Acid (CAS No. 2227703-20-8)

(3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid, identified by its CAS number 2227703-20-8, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among chemists and biologists.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amino group, a formamide moiety, and a pentanoic acid backbone. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in synthetic chemistry, particularly in the context of peptide synthesis and drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The stereochemistry of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid makes it a promising candidate for such applications. Specifically, the chiral centers in its structure contribute to its unique interactions with biological targets, which can be harnessed to develop more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl group is commonly used in peptide coupling reactions, which suggests that this compound could be utilized as a building block for larger peptides or proteins with therapeutic potential. Additionally, the formamide moiety may contribute to its ability to interact with specific enzymes or receptors, further enhancing its biological activity.

Recent studies have begun to explore the pharmacological properties of similar compounds, providing valuable insights into their potential applications. For instance, researchers have investigated the effects of Fmoc-containing compounds on enzymes involved in inflammation and pain signaling. These studies have shown that such compounds can exhibit potent anti-inflammatory and analgesic effects, making them attractive candidates for drug development.

The synthesis of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in achieving the desired stereochemical configuration.

Another area of interest is the use of this compound as a tool for biochemical research. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and protein-protein interactions. By using this compound as a substrate or inhibitor, researchers can gain valuable insights into the function of various biological targets.

The potential applications of (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid extend beyond pharmaceuticals. It could also be utilized in materials science and nanotechnology, where its structural properties might be leveraged for the development of new materials with specific functionalities.

In conclusion, (3S)-3-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2227703-20-8) is a versatile and promising compound with significant potential in various fields. Its complex structure and unique functional groups make it an attractive candidate for drug development, biochemical research, and materials science. As our understanding of its properties continues to grow, so too will its applications in these areas.